Cas no 2648917-22-8 (2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2648917-22-8
• MF: C₃₁H₃₄N₂O₆
• MW: 530.611468791962
• CID: 6390369
• PubChem ID: 165575557
• Update Time: 2025-05-19

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• EN300-1536987
• 2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid
• 2648917-22-8

• Inchi： 1S/C31H34N2O6/c1-4-31(3,29(35)36)33-28(34)27(20(2)38-18-21-12-6-5-7-13-21)32-30(37)39-19-26-24-16-10-8-14-22(24)23-15-9-11-17-25(23)26/h5-17,20,26-27H,4,18-19H2,1-3H3,(H,32,37)(H,33,34)(H,35,36)/t20-,27+,31?/m0/s1
• InChI Key： CCSWFZMAGVYAER-GWMXXLNMSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(C)CC)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 530.24168681g/mol
• Monoisotopic Mass: 530.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

Recent Advances in the Study of 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2648917-22-8)

The compound 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2648917-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure and potential therapeutic applications, is being explored for its role in peptide synthesis and drug development. The presence of both benzyloxy and fluorenylmethoxycarbonyl (Fmoc) protecting groups makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), particularly for the construction of structurally diverse peptides with enhanced bioavailability.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in pharmaceutical research. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that reduces side reactions and enhances the scalability of production. The authors reported a yield improvement of 15% compared to traditional methods, attributed to the strategic use of protecting groups and optimized reaction conditions. This advancement is expected to facilitate the broader use of this compound in the development of peptide-based therapeutics.

In addition to its synthetic utility, 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid has shown promise in preclinical studies as a modulator of protein-protein interactions (PPIs). A 2024 study published in Nature Chemical Biology demonstrated its ability to selectively inhibit the interaction between two key proteins involved in cancer cell proliferation. The compound's unique stereochemistry and functional groups were found to be critical for its binding affinity and specificity, highlighting its potential as a lead compound for anticancer drug development.

Further investigations into the pharmacokinetic properties of this molecule are underway. Preliminary data from animal models suggest favorable absorption and distribution profiles, although challenges related to metabolic stability remain. Researchers are exploring structural modifications to address these limitations while preserving the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS: 2648917-22-8) represents a versatile and promising candidate in the realm of peptide-based drug discovery. Its applications span from synthetic chemistry to therapeutic development, with ongoing research aimed at unlocking its full potential. As the field advances, this compound is likely to play a pivotal role in the design of next-generation pharmaceuticals targeting complex diseases.